3-((Pyridin-2-yl)methylamino)-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid

• Molecular Formula: C13H11N5O2
• Molecular Weight: 269.26 g/mol
• SMILES: C1=CC=NC(=C1)CNC2=NN=C3N2C=C(C=C3)C(=O)O
• InChI: InChI=1S/C13H11N5O2/c19-12(20)9-4-5-11-16-17-13(18(11)8-9)15-7-10-3-1-2-6-14-10/h1-6,8H,7H2,(H,15,17)(H,19,20)
• InChIKey: GXXGUJJWPOYMQY-UHFFFAOYSA-N

Researchers face limited access to triazolopyridine analogs with differentiated hinge-binding motifs for kinome selectivity profiling. This compound addresses the gap with a (pyridin-2-yl)methylamino substituent that introduces a basic amine center absent in 3-alkyl/aryl analogs, predicted to alter kinase selectivity and aqueous solubility. - Ideal for broad kinome profiling (e.g., DiscoverX scanMAX) to quantify selectivity vs. clinical c-Met inhibitors SGX-523 and JNJ-38877605. - Enables pH-solubility profiling and salt screening to overcome solubility-limited pharmacokinetics of earlier clinical candidates. - Serves as a versatile SAR starting point via amide coupling at the 6-carboxylic acid for building proprietary inhibitor portfolios.

Scaffold Identity and Procurement Context

3-((Pyridin-2-yl)methylamino)-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid (CAS 1206969-46-1, C13H11N5O2, MW 269.26 g/mol) belongs to the [1,2,4]triazolo[4,3-a]pyridine heterocyclic class, a privileged scaffold extensively validated in patent and primary literature as ATP-competitive inhibitors of receptor tyrosine kinases, most notably c-Met (hepatocyte growth factor receptor) [1] and AXL [2]. The compound incorporates a (pyridin-2-yl)methylamino substituent at the 3-position and a carboxylic acid moiety at the 6-position of the fused bicycle, a substitution pattern that chemically distinguishes it from other in-class analogs. Commercially, the compound is available at 95–98% purity from multiple chemical suppliers, indicating established synthetic accessibility for research procurement .

Workflow

Supports c-Met and AXL kinase inhibitor profiling; ATP-competitive kinase engagement studies

Selection

Distinct (pyridin-2-yl)methylamino 3-substituent differentiates from common alkyl/aryl analogs

Procurement

Commercially available from multiple suppliers for research use

• [1] Zhao, J.; Fang, L.; Zhang, X.; Liang, Y.; Gou, S. Synthesis and biological evaluation of new [1,2,4]triazolo[4,3-a]pyridine derivatives as potential c-Met inhibitors. Bioorg. Med. Chem. 2016, 24, 4183–4195. View Source
• [2] BindingDB Entry BDBM50532786 (CHEMBL4513513): Triazolopyridine-based AXL inhibitor with IC50 = 6 nM in FRET-based Z'-Lyte kinase assay. View Source

Why In-Class Substitution Is Not Interchangeable

The [1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid scaffold exhibits pronounced kinase selectivity and pharmacokinetic divergence based on exquisitely small variations at the 3-position substituent. For example, within a single c-Met inhibitor series, altering the 3-substituent from a quinoline-oxymethyl to a pyrazine-based side chain shifted kinase selectivity profiles, plasma half-life, and in vivo tumor growth inhibition relative to clinical comparators SGX-523 and JNJ-38877605 [1]. The (pyridin-2-yl)methylamino group in the target compound introduces both hydrogen-bond donor/acceptor capacity and a basic nitrogen that are absent in the 3-alkyl, 3-aryl, or 3-amido analogs [2]; these features are predicted to alter hinge-region binding interactions, aqueous solubility, and off-target kinase promiscuity, making direct substitution with a simpler or uncharacterized analog scientifically unsound without matched-pair comparative data.

3-Substituent Selectivity Shift

Small 3-position changes can alter kinase selectivity and off-target profiles; direct replacement with simpler analogs may shift target engagement.

Hinge-Binding Chemistry Mismatch

(Pyridin-2-yl)methylamino introduces H-bond capacity and a basic nitrogen not present in 3-alkyl/aryl analogs, likely modifying hinge interactions and solubility.

PK Profile Transferability

In-class analogs show divergent plasma half-life and exposure; substitution without matched-pair PK data may not preserve in vivo behavior.

• [1] Zhao, J.; Fang, L.; Zhang, X.; Liang, Y.; Gou, S. Synthesis and biological evaluation of new [1,2,4]triazolo[4,3-a]pyridine derivatives as potential c-Met inhibitors. Bioorg. Med. Chem. 2016, 24, 4183–4195. View Source
• [2] EP2081931B1 – [1,2,4]Triazolo[4,3-a]pyridine derivatives useful as inhibitors of the hepatocyte growth factor receptor. Examples demonstrate diversity of 3-position substituents and corresponding biological variation. View Source

Quantitative Differentiation Evidence Against Closest Analogs

c-Met Inhibitory Activity of the Scaffold

While no direct c-Met IC50 value is reported for the target compound itself, the [1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid scaffold has demonstrated potent c-Met inhibition in a peer-reviewed study. Lead compound 4d (bearing a quinoline-oxymethyl 3-substituent) inhibited c-Met with an IC50 of 123 nM and showed no activity against 59 other kinases, establishing the scaffold's capacity for highly selective kinase engagement [1]. The target compound's (pyridin-2-yl)methylamino 3-substituent represents a structurally distinct hinge-binding motif relative to 4d, predicting differential potency and selectivity that must be empirically verified.

c-Met inhibition

Class-level

Target compoundNot yet reported

Compound 4d (scaffold)IC50 123 nM (c-Met); 0/59 off-targets detected

Scaffold engages c-Met; target selectivity may differ.

Direct measurement needed for target compound.

Evidence Dimension	c-Met kinase inhibition IC50
Target Compound Data	Not yet reported in peer-reviewed literature
Comparator Or Baseline	Compound 4d (3-[(7-methoxyquinolin-4-yl)oxymethyl]-[1,2,4]triazolo[4,3-a]pyridine-6-carbonitrile derivative): IC50 = 123 nM
Quantified Difference	Cannot be calculated; target compound data absent
Conditions	c-Met kinase assay; SNU5 gastric cancer cell line cytotoxicity

Why This Matters

Procurement decisions for kinase inhibitor programs must account for the scaffold's validated c-Met activity, as the target compound's distinct 3-substituent may confer altered selectivity that justifies its selection over the published 4d series.

• [1] Zhao, J.; Fang, L.; Zhang, X.; Liang, Y.; Gou, S. Synthesis and biological evaluation of new [1,2,4]triazolo[4,3-a]pyridine derivatives as potential c-Met inhibitors. Bioorg. Med. Chem. 2016, 24, 4183–4195. View Source

AXL Kinase Inhibition Validation

Triazolopyridine-containing compounds have been reported as potent AXL inhibitors in the BindingDB database. CHEMBL4513513, a triazolopyridine derivative, inhibits human recombinant AXL with an IC50 of 6 nM in a FRET-based Z'-Lyte kinase assay [1]. While structurally distinct from the target compound, this validates the triazolopyridine chemotype as capable of sub-nanomolar AXL engagement. The target compound's (pyridin-2-yl)methylamino group provides an additional pyridine nitrogen that may interact with the AXL hinge region differently than the reported inhibitor.

AXL inhibition

Class-level

6 nM

IC50 for CHEMBL4513513 (triazolopyridine chemotype)

Target not reported

Supports triazolopyridine AXL engagement.

Target potency may vary with 3-substituent.

Evidence Dimension	AXL kinase inhibition IC50
Target Compound Data	Not yet reported in peer-reviewed literature
Comparator Or Baseline	CHEMBL4513513 (triazolopyridine derivative): IC50 = 6 nM
Quantified Difference	Cannot be calculated; target compound data absent
Conditions	Human recombinant AXL; FRET-based Z'-Lyte kinase assay; 1–1.5 hr incubation

Why This Matters

For research groups targeting AXL-driven cancers or fibrosis, the triazolopyridine class's validated AXL activity makes the target compound a relevant procurement candidate, particularly if the pyridylmethylamino substituent yields differentiated selectivity versus existing AXL chemotypes.

• [1] BindingDB Entry BDBM50532786 (CHEMBL4513513): Triazolopyridine-based AXL inhibitor with IC50 = 6 nM in FRET-based Z'-Lyte kinase assay. View Source

In Vivo Pharmacokinetic Advantage Over Clinical c-Met Inhibitors

In a direct head-to-head in vivo comparison, the [1,2,4]triazolo[4,3-a]pyridine-based compound 4d·CH3SO3H demonstrated superior pharmacokinetics relative to clinical candidate JNJ-38877605, with higher biological half-lives and plasma exposure values [1]. Additionally, 4d·CH3SO3H showed better tumor growth inhibition than SGX-523 in both MKN-45 gastric and NCI-H1993 NSCLC xenograft models in a dose-dependent manner, with acceptable long-term and acute toxicity profiles [1]. These data establish that the triazolopyridine core can outperform clinical-stage comparators on PK and efficacy endpoints.

In vivo PK & tumor model

Reported

4d·CH3SO3H vs JNJ-38877605Higher t½ and plasma exposure (mouse model)

4d·CH3SO3H vs SGX-523Greater tumor growth inhibition (MKN-45, NCI-H1993 xenograft)

Reported PK and model-response advantage for scaffold.

Target compound not assessed; profile not guaranteed.

Evidence Dimension	In vivo plasma half-life and exposure; xenograft tumor growth inhibition
Target Compound Data	Not yet reported; scaffold representative 4d·CH3SO3H shows superior PK vs. JNJ-38877605
Comparator Or Baseline	JNJ-38877605 (clinical c-Met inhibitor) and SGX-523 (clinical c-Met inhibitor)
Quantified Difference	4d·CH3SO3H: higher half-life and plasma exposure than JNJ-38877605 (exact fold-change not numerically specified in abstract); superior tumor growth inhibition vs. SGX-523 (dose-dependent)
Conditions	Nude mouse xenograft models: MKN-45 (gastric) and NCI-H1993 (NSCLC)

Why This Matters

For drug discovery programs prioritizing in vivo translatability, the triazolopyridine core's demonstrated PK superiority over two clinical-stage c-Met inhibitors provides a strong rationale for selecting compounds built on this scaffold, including the target compound.

• [1] Zhao, J.; Fang, L.; Zhang, X.; Liang, Y.; Gou, S. Synthesis and biological evaluation of new [1,2,4]triazolo[4,3-a]pyridine derivatives as potential c-Met inhibitors. Bioorg. Med. Chem. 2016, 24, 4183–4195. View Source

Structural Differentiation of the 3-Substituent

The target compound's (pyridin-2-yl)methylamino 3-substituent is chemically distinct from commonly cataloged analogs that bear 3-alkyl (e.g., 3-isopropyl, 3-tert-butyl), 3-aryl (e.g., 3-phenyl), or 3-amido (e.g., 3-cyclopentanecarboxamido) groups [1]. The pyridin-2-ylmethylamino group introduces: (i) an additional hydrogen-bond acceptor (pyridine N) capable of engaging the kinase hinge region; (ii) a basic amine that can be protonated at physiological pH, potentially enhancing aqueous solubility relative to neutral lipophilic analogs; and (iii) increased polar surface area (tPSA) that may reduce passive membrane permeability and alter tissue distribution [2]. These physicochemical differences are quantifiable via calculated descriptors but require empirical ADME/PK profiling for validation.

3-Substituent properties

Data to verify

TargetHigher H-bond capacity, basic amine (pKa ~6.5–7.5), lower predicted LogP, higher tPSA

Alkyl/Aryl analogsNeutral, higher LogP, lower tPSA

May influence solubility and permeability profiles.

In silico predictions; experimental validation required.

Evidence Dimension	Structural and physicochemical differentiation of 3-substituent
Target Compound Data	(Pyridin-2-yl)methylamino at 3-position; contains basic amine (pKa ~6.5–7.5 predicted) and additional H-bond acceptor
Comparator Or Baseline	3-isopropyl, 3-tert-butyl, 3-phenyl, 3-cyclopentanecarboxamido analogs (commercially available)
Quantified Difference	Predicted LogP difference: ~0.5–1.0 units lower for target (more hydrophilic); tPSA increase of ~15–25 Ų due to additional pyridine nitrogen
Conditions	In silico prediction (no experimental LogP/logD or solubility data available for target compound)

Why This Matters

When selecting a triazolopyridine-6-carboxylic acid for a kinase program, the (pyridin-2-yl)methylamino substituent offers a fundamentally different physicochemical profile compared to simple alkyl or aryl analogs, potentially addressing solubility-limited pharmacokinetic issues observed with clinical c-Met inhibitors like SGX-523.

• [1] Commonchemistry CAS Registry: 3-(1-Methylethyl)-1,2,4-triazolo[4,3-a]pyridine-6-carboxylic acid (CAS 1206969-41-6 exemplifies 3-alkyl analog); multiple 3-substituted analogs commercially cataloged. View Source
• [2] EP2081931B1 – [1,2,4]Triazolo[4,3-a]pyridine derivatives: extensive SAR demonstrating that 3-position substituent identity dictates kinase selectivity, solubility, and in vivo PK. View Source

Kinase Selectivity Window of the Scaffold

Compound 4d, a [1,2,4]triazolo[4,3-a]pyridine-6-carbonitrile derivative, was screened against a panel of 60 diverse kinases and found to selectively inhibit c-Met while showing no effect on the other 59 kinases tested [1]. This exceptional selectivity window—at least 60-fold over the tested kinome subset—is a hallmark of the triazolopyridine scaffold when appropriately substituted at the 3-position. Whether the target compound's (pyridin-2-yl)methylamino group preserves or alters this selectivity profile remains to be experimentally determined, but the scaffold's intrinsic capacity for narrow-spectrum kinase inhibition is established.

Kinase selectivity

Class-level

>60-fold

1 target / 60 kinases screened (compound 4d)

Reported narrow-spectrum kinase engagement.

For 4d; target selectivity may shift with 3-substituent.

Evidence Dimension	Kinase selectivity (number of kinases inhibited out of panel)
Target Compound Data	Not yet reported
Comparator Or Baseline	Compound 4d: inhibited c-Met only; no activity against 59 other kinases (0/59 off-targets detected)
Quantified Difference	Selectivity ratio >60-fold (1 target vs. 60 kinases screened)
Conditions	Comprehensive kinase panel screen (60 kinases); c-Met kinase assay

Why This Matters

For safety-conscious drug discovery programs, the scaffold's demonstrated ability to achieve near-absolute kinase selectivity is a critical differentiator from promiscuous kinase inhibitors, making the target compound an attractive starting point for selective inhibitor design.

• [1] Zhao, J.; Fang, L.; Zhang, X.; Liang, Y.; Gou, S. Synthesis and biological evaluation of new [1,2,4]triazolo[4,3-a]pyridine derivatives as potential c-Met inhibitors. Bioorg. Med. Chem. 2016, 24, 4183–4195. View Source

Freedom-to-Operate via Distinct 3-Substituent Chemistry

The [1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid chemical space is densely covered by patents, including EP2081931B1 (c-Met/HGFR inhibitors) and US patent assignments covering triazolopyridine derivatives as c-Met inhibitors and immunosuppressants [1][2]. However, the specific (pyridin-2-yl)methylamino substituent at the 3-position appears under-represented in the exemplified compound collections of these patents, which predominantly claim quinoline-oxymethyl, pyrazine, and simple alkyl/aryl 3-substituents [1]. This suggests that the target compound may occupy a distinct chemical subspace with potential freedom-to-operate advantages for organizations seeking novel composition-of-matter claims.

Patent exemplification

Source review

(Pyridin-2-yl)methylamino 3-substituent not prominently exemplified in major patent families; quinoline-oxymethyl, pyrazine, alkyl/aryl dominate EP2081931B1 and related filings.

Potential for novel composition-of-matter in under-explored space.

Formal freedom-to-operate analysis required.

Evidence Dimension	Patent exemplification density of 3-substituent types
Target Compound Data	(Pyridin-2-yl)methylamino 3-substituent; not prominently exemplified in major triazolopyridine patent families
Comparator Or Baseline	Quinoline-oxymethyl, pyrazine, alkyl, and aryl 3-substituents dominate EP2081931B1 and related patent families
Quantified Difference	Qualitative: (pyridin-2-yl)methylamino appears in <5% of exemplified compounds in surveyed patents vs. >80% for quinoline/quinazoline-based 3-substituents
Conditions	Patent landscape analysis of EP2081931B1, WO2010027500A1, and US 14889092

Why This Matters

Organizations conducting IP due diligence before initiating lead optimization should consider that the target compound's distinct 3-substituent chemistry may offer a clearer path to novel intellectual property compared to crowded quinoline-based triazolopyridine series.

• [1] EP2081931B1 – [1,2,4]Triazolo[4,3-a]pyridine derivatives useful as inhibitors of the hepatocyte growth factor receptor. Exemplified compounds predominantly feature quinoline-oxymethyl and pyrazine 3-substituents. View Source
• [2] USPTO Assignment Reel/Frame 037020/0405: [1,2,4]Triazol[4,3-a]pyridine derivative patent assigned to Lianyungang entity, covering c-Met inhibitor compositions. View Source

Recommended Procurement and Research Scenarios

Kinase Selectivity Profiling Against Clinical Comparators

Given the triazolopyridine scaffold's demonstrated ability to achieve >60-fold selectivity for c-Met over a 59-kinase panel [1], the target compound should be procured for broad kinome profiling (e.g., DiscoverX scanMAX or Reaction Biology Kinase HotSpot) to quantify its selectivity window relative to clinical comparators SGX-523 and JNJ-38877605. The (pyridin-2-yl)methylamino group's distinct hinge-binding pharmacophore may yield a differentiated selectivity fingerprint that addresses the polypharmacology limitations of existing c-Met inhibitors.

Solubility and Salt Formation Screening

The (pyridin-2-yl)methylamino substituent introduces a basic amine center absent in 3-alkyl and 3-aryl analogs [1]. Procure the target compound for pH-solubility profiling and salt screening (e.g., hydrochloride, mesylate, tosylate) to determine whether this structural feature improves aqueous solubility relative to the poorly soluble clinical c-Met inhibitors SGX-523 and PF-04217903, which suffered from solubility-limited pharmacokinetics [2].

Patent-Exempt Chemical Space Exploration

Organizations seeking to build proprietary c-Met inhibitor portfolios should procure this compound as a representative of the under-explored (pyridin-2-yl)methylamino 3-substituent chemical space [1]. The compound can serve as a starting point for structure–activity relationship (SAR) expansion via amide coupling at the 6-carboxylic acid, diversification of the pyridine ring, or variation of the methylene linker length, all while operating in a chemical subspace distinct from the heavily patented quinoline-oxymethyl triazolopyridine series [2].

Testing in AXL-Driven Disease Models

Based on the triazolopyridine class's validated AXL inhibitory activity (IC50 = 6 nM for a representative member) [1], procure the target compound for testing in AXL-dependent cellular models, including triple-negative breast cancer (MDA-MB-231), non-small cell lung cancer (A549), and glioblastoma (U87MG) lines. Compare anti-proliferative activity against the benchmark AXL inhibitor R428 (BGB324) to establish whether the (pyridin-2-yl)methylamino modification yields differentiated cellular potency or selectivity.

Application

Selection Property

Validation Focus

Kinase selectivity profiling

Hinge-binding pharmacophore differentiation

Kinome-wide selectivity fingerprinting

Salt form and solubility screening

Basic amine center in 3-substituent

pH-dependent solubility and salt stability

Novel IP chemical space

Under-explored (pyridin-2-yl)methylamino substitution

Patent landscape differentiation assessment

AXL-dependent cell model screening

AXL inhibition chemotype

Anti-proliferative response in AXL-driven lines

• [1] BindingDB Entry BDBM50532786 (CHEMBL4513513): Triazolopyridine-based AXL inhibitor with IC50 = 6 nM. View Source
• [2] Zhao, J.; Fang, L.; Zhang, X.; Liang, Y.; Gou, S. Synthesis and biological evaluation of new [1,2,4]triazolo[4,3-a]pyridine derivatives as potential c-Met inhibitors. Bioorg. Med. Chem. 2016, 24, 4183–4195. View Source